![molecular formula C7H6ClN3 B1581458 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine CAS No. 50432-68-3](/img/structure/B1581458.png)
4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine
Overview
Description
4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine is a chemical compound with the CAS Number: 50432-68-3 and a molecular weight of 167.6 . It is a solid substance under normal conditions .
Synthesis Analysis
The synthesis of this compound involves a two-stage process . In the first stage, 4-chloro-3H-imidazo[4,5-c]pyridine reacts with sodium hexamethyldisilazane in tetrahydrofuran and dimethyl sulfoxide at 20°C for 1 hour under an inert atmosphere . In the second stage, methyl iodide is added to the reaction mixture in tetrahydrofuran and dimethyl sulfoxide at 20°C for 11 hours .Molecular Structure Analysis
The molecular formula of this compound is C7H6ClN3 . The InChI code for this compound is 1S/C7H6ClN3/c1-11-4-10-6-5(11)2-3-9-7(6)8/h2-4H,1H3 .Chemical Reactions Analysis
4-Chloro-1H-imidazo[4,5-c]pyridine is used as a reagent in the synthesis of 3-bromo-3-deazaneplanocin and 3-bromo-3-deazaaristeromycin, compounds which exhibit antiviral activity .Physical And Chemical Properties Analysis
This compound has a molecular weight of 167.596 and a density of 1.4±0.1 g/cm3 . It has a boiling point of 331.8±45.0 °C at 760 mmHg . The compound is solid at room temperature .Scientific Research Applications
Molecular Structure and Vibrational Spectra
4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine and its derivatives have been studied extensively for their molecular structure and vibrational spectra using density functional theory (DFT). Lorenc et al. (2008) analyzed various methyl derivatives of imidazo[4,5-b]pyridine, providing insights into their molecular structure, vibrational energy levels, and potential energy distribution. This research is significant for understanding the fundamental properties of these compounds, which could be pivotal in various scientific applications (Lorenc et al., 2008).
Chemical Synthesis and Potential Antimetabolites
The chemical synthesis of this compound has been explored for its potential as an antimetabolite. Itoh et al. (1982) described the regioselective introduction of a chlorine atom into the imidazo[4,5-b]pyridine nucleus, which is a crucial step in the synthesis of chloroimidazo[4,5-b]pyridine nucleosides, important precursors in the development of antimetabolites (Itoh et al., 1982).
Protonation Studies
Research on the protonation of various imidazo[4,5-c]pyridines, including this compound, has been conducted to understand their chemical behavior. Barlin and Fenn (1981) studied carbon-13 nuclear magnetic resonance to reveal protonation sites in these compounds, which is fundamental for understanding their reactivity and interactions in various chemical environments (Barlin & Fenn, 1981).
Antituberculotic Activity
Studies on the potential antituberculotic activity of derivatives of this compound have been carried out. Bukowski and Janowiec (1996) synthesized various derivatives, such as 1-methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid and its related compounds, and investigated their antituberculotic properties. This research contributes to the development of new therapeutic agents against tuberculosis (Bukowski & Janowiec, 1996).
Halogenation Reactions
The halogenation of imidazo[4,5-c]pyridinones, including this compound, is a key area of research. Yutilov and Svertilova (1994) examined how the introduction of an oxo group activates these compounds, making them more reactive towards halogenation. This study is important for the synthesis of various halogenated derivatives of imidazo[4,5-c]pyridine (Yutilov & Svertilova, 1994).
Quaternization Reactions
The quaternization of 1H-imidazo[4,5-b]pyridine and its derivatives, such as this compound, has been studied for its chemical significance. Yutilov and Ignatenko (1994) investigated how these compounds react with methyl iodide and the formation of various salts, which is crucial for understanding their chemical properties and potential applications (Yutilov & Ignatenko, 1994).
Safety and Hazards
Mechanism of Action
Target of Action
Imidazole compounds are known to interact with various biological targets, including enzymes like ikk-ɛ and tbk1, which activate nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) through the process of phosphorylation .
Mode of Action
It is used as a reagent in the synthesis of 3-bromo-3-deazaneplanocin and 3-bromo-3-deazaaristeromycin , which are known to exhibit antiviral activity.
Biochemical Pathways
Imidazole compounds are known to influence various biochemical pathways, including the nf-kappab pathway .
Result of Action
It is used as a reagent in the synthesis of compounds that exhibit antiviral activity .
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
properties
IUPAC Name |
4-chloro-1-methylimidazo[4,5-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-11-4-10-6-5(11)2-3-9-7(6)8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFBRUNQKLYJRCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50359171 | |
Record name | 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50432-68-3 | |
Record name | 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50432-68-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50359171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.